![molecular formula C18H26N2O B3853173 1-acetyl-4-(4-phenylcyclohexyl)piperazine](/img/structure/B3853173.png)
1-acetyl-4-(4-phenylcyclohexyl)piperazine
Overview
Description
1-Acetyl-4-(4-hydroxyphenyl)piperazine (AHPP) is a piperazine derivative and a structural analog of acetaminophen . It has an empirical formula of C12H16N2O2 and a molecular weight of 220.27 .
Synthesis Analysis
The synthesis process of AHPP involves the use of bis-(2-chloroethyl)amine hydrochloride and p-aminophenol as starting materials . The reaction material, 4-hydroxy phenyl piperazine dihydrobromide, is prepared with 40% concentration HBr . The process adopts alcohol as the acetylation solvent and has a high yield up to 80% .Molecular Structure Analysis
The molecular structure of AHPP can be represented by the SMILES stringCC(=O)N1CCN(CC1)c2ccc(O)cc2
. The InChI key for AHPP is AGVNLFCRZULMKK-UHFFFAOYSA-N
. Chemical Reactions Analysis
The chemical reactions involved in the synthesis of AHPP include the reaction of 4-hydroxy phenyl piperazine dihydrobromide with alkali and acid hydride in an alcohol-water solution .Physical And Chemical Properties Analysis
AHPP is a white to off-white to pink powder . It has a melting point of 180-185 °C .Safety and Hazards
properties
IUPAC Name |
1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O/c1-15(21)19-11-13-20(14-12-19)18-9-7-17(8-10-18)16-5-3-2-4-6-16/h2-6,17-18H,7-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNAGYCWMHRJSPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)C2CCC(CC2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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